6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde
CAS No.:
Cat. No.: VC15935096
Molecular Formula: C16H16N2O
Molecular Weight: 252.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H16N2O |
|---|---|
| Molecular Weight | 252.31 g/mol |
| IUPAC Name | 6-(3,4-dihydro-2H-quinolin-1-yl)-5-methylpyridine-3-carbaldehyde |
| Standard InChI | InChI=1S/C16H16N2O/c1-12-9-13(11-19)10-17-16(12)18-8-4-6-14-5-2-3-7-15(14)18/h2-3,5,7,9-11H,4,6,8H2,1H3 |
| Standard InChI Key | WGGIUTNHAXUSQT-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CN=C1N2CCCC3=CC=CC=C32)C=O |
Introduction
6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde is a complex organic compound that belongs to the class of heterocyclic compounds. It features a dihydroquinoline moiety attached to a nicotinaldehyde structure, which is a derivative of pyridine. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in drug development.
Synthesis and Preparation
The synthesis of 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde typically involves multi-step reactions. These processes often require careful control of reaction conditions, such as temperature and solvent choice, as well as purification steps like chromatography to achieve high purity and yield. Specific reagents and catalysts may vary depending on the chosen synthetic route.
Biological Activities and Potential Applications
While specific biological activities of 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde are not extensively documented, compounds with similar structures often exhibit potential in pharmacology. They may target neurological pathways or exhibit anti-inflammatory properties. Research on related compounds suggests their utility in drug development, particularly in areas like oncology and neurology.
Characterization Techniques
Characterization of synthesized compounds like 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde often involves techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These methods are crucial for confirming the structure and purity of the synthesized compounds.
Availability and Stock Status
As of the latest information, 6-(3,4-Dihydroquinolin-1(2H)-yl)-5-methylnicotinaldehyde is temporarily out of stock at some suppliers, including BLDpharm . Interested parties are advised to leave their contact information to be notified when the product becomes available.
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